![molecular formula C13H12ClNO B3024008 3-[(4-Chlorophenyl)methoxy]aniline CAS No. 455280-08-7](/img/structure/B3024008.png)
3-[(4-Chlorophenyl)methoxy]aniline
Overview
Description
“3-[(4-Chlorophenyl)methoxy]aniline” is a chemical compound with the CAS Number: 455280-08-7 . It has a molecular weight of 233.7 . The compound is stored at room temperature and is available in powder form . Its IUPAC name is 3-[(4-chlorobenzyl)oxy]aniline .
Molecular Structure Analysis
The InChI code for “3-[(4-Chlorophenyl)methoxy]aniline” is 1S/C13H12ClNO/c14-11-6-4-10(5-7-11)9-16-13-3-1-2-12(15)8-13/h1-8H,9,15H2 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
“3-[(4-Chlorophenyl)methoxy]aniline” is a powder that is stored at room temperature . It has a molecular weight of 233.7 . More specific physical and chemical properties such as melting point, boiling point, solubility, and others were not found in the sources I accessed.Scientific Research Applications
Chemical Properties and Storage
“3-[(4-Chlorophenyl)methoxy]aniline” has a CAS Number of 455280-08-7 and a molecular weight of 233.7 . It is typically stored at room temperature and comes in a powder form .
Synthesis of Indole Derivatives
Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . “3-[(4-Chlorophenyl)methoxy]aniline” could potentially be used in the synthesis of these indole derivatives .
Potential Use in Cancer Prevention
Cancer prevention agents are significant compounds which reduce or eliminate free radicals and therefore protect the cells against oxidative injury . While there is no direct evidence of “3-[(4-Chlorophenyl)methoxy]aniline” being used as a cancer prevention agent, its potential use in the synthesis of indole derivatives suggests that it could indirectly contribute to the development of such agents .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Relevant Papers I found a paper titled "A brief review of the biological potential of indole derivatives" . While it does not specifically mention “3-[(4-Chlorophenyl)methoxy]aniline”, it discusses the biological potential of indole derivatives in general, which could be relevant to understanding the potential applications of “3-[(4-Chlorophenyl)methoxy]aniline”.
Mechanism of Action
Target of Action
Anilines and their derivatives are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Anilines typically undergo nucleophilic substitution reactions . The lone pair on the nitrogen atom in the aniline can attack a positive carbon atom, leading to various biochemical interactions .
Biochemical Pathways
Anilines and their derivatives can participate in a variety of biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
Anilines are generally well-absorbed and can be distributed throughout the body . They are metabolized primarily in the liver and excreted via the kidneys .
Result of Action
Anilines and their derivatives can have various effects at the molecular and cellular level, depending on their specific targets and the nature of their interactions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-[(4-Chlorophenyl)methoxy]aniline. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with biological targets .
properties
IUPAC Name |
3-[(4-chlorophenyl)methoxy]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO/c14-11-6-4-10(5-7-11)9-16-13-3-1-2-12(15)8-13/h1-8H,9,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHDORYQMOGJXJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Chlorophenyl)methoxy]aniline | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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